4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-methoxyphenol, 95%

• IUPAC Name: N-cyclopropyl-3-(4-hydroxy-3-methoxyphenyl)benzamide
• InChI: InChI=1S/C17H17NO3/c1-21-16-10-12(5-8-15(16)19)11-3-2-4-13(9-11)17(20)18-14-6-7-14/h2-5,8-10,14,19H,6-7H2,1H3,(H,18,20)
• InChI Key: RJAPOOIGHLLQHF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC(=CC=C2)C(=O)NC3CC3)O
• Molecular Formula: C17H17NO3
• DSSTOX Substance ID: DTXSID30685748
• Molecular Weight: 283.32 g/mol
• CAS RN: 1261951-14-7

Description

4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-methoxyphenol, 95% (4-CAPM-95) is a synthetic compound that has been used in a variety of scientific research applications, including biochemical and physiological studies. It is a highly water-soluble compound that can be easily synthesized and stored in a laboratory setting. 4-CAPM-95 has been studied for its potential applications in various fields, such as pharmacology, biochemistry, and molecular biology.

Scientific Research Applications

4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-methoxyphenol, 95% has been studied for its potential applications in a variety of scientific research fields. It has been used as a substrate in biochemical and physiological studies, as an inhibitor of enzyme activity, and as a ligand for affinity chromatography. It has also been studied for its potential applications in pharmacology, biochemistry, and molecular biology.

Mechanism of Action

4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-methoxyphenol, 95% acts as an inhibitor of enzyme activity. It binds to the active site of enzymes and blocks the action of the enzymes. It also binds to other molecules, such as proteins and nucleic acids, and can be used to study the interactions between these molecules.
Biochemical and Physiological Effects
4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-methoxyphenol, 95% has been studied for its potential applications in biochemical and physiological studies. It has been used to study the effects of enzymes on biochemical and physiological processes. It has also been used to study the interactions between proteins and nucleic acids.

Advantages and Limitations for Lab Experiments

4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-methoxyphenol, 95% has several advantages for use in laboratory experiments. It is a highly water-soluble compound that can be easily synthesized and stored in a laboratory setting. It is also a relatively inexpensive compound, making it a cost-effective choice for laboratory experiments. However, 4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-methoxyphenol, 95% has several limitations for use in laboratory experiments. It is a relatively unstable compound and is prone to oxidation and degradation. It also has a low solubility in organic solvents, making it difficult to use in certain laboratory experiments.

Future Directions

There are several potential future directions for 4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-methoxyphenol, 95%. It could be used to study the effects of enzymes on biochemical and physiological processes. It could also be used to study the interactions between proteins and nucleic acids. Additionally, it could be used to develop new drugs and therapeutics. Finally, it could be used to develop new methods of drug delivery.

Synthesis Methods

4-[3-(Cyclopropylaminocarbonyl)phenyl]-2-methoxyphenol, 95% is synthesized by a two-step process. The first step involves the reaction of 4-chloro-2-methoxyphenol with cyclopropylamine in the presence of an acid catalyst. This reaction yields 4-[3-(cyclopropylaminocarbonyl)phenyl]-2-methoxyphenol, 95%. The second step involves the purification of the compound by crystallization and recrystallization. The process yields a pure compound with a purity of over 95%.